Cas no 941995-93-3 (N'-cyclopentyl-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide)

• Product Name: N'-cyclopentyl-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide
• CAS No: 941995-93-3
• MF: C₁₆H₂₆N₂O₄
• MW: 310.388644695282
• CID: 5506301
• Update Time: 2025-07-20

N'-cyclopentyl-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide Chemical and Physical Properties

Names and Identifiers

• N'-cyclopentyl-N-(1,4-dioxaspiro[4.5]decan-3-ylmethyl)oxamide
• N'-cyclopentyl-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide

• Inchi： 1S/C16H26N2O4/c19-14(15(20)18-12-6-2-3-7-12)17-10-13-11-21-16(22-13)8-4-1-5-9-16/h12-13H,1-11H2,(H,17,19)(H,18,20)
• InChI Key： XWJHCDDYOWQZDI-UHFFFAOYSA-N
• SMILES： C(NCC1OC2(CCCCC2)OC1)(=O)C(NC1CCCC1)=O

Additional information on N'-cyclopentyl-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide

Comprehensive Overview of N'-cyclopentyl-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide (CAS No. 941995-93-3)

The compound N'-cyclopentyl-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide (CAS No. 941995-93-3) is a specialized organic molecule with a unique structural framework. Its cyclopentyl and 1,4-dioxaspiro4.5decan-2-yl moieties contribute to its distinct chemical properties, making it a subject of interest in pharmaceutical and materials science research. The compound's ethanediamide backbone further enhances its potential for forming stable interactions, which is critical for applications in drug design and molecular recognition.

In recent years, the demand for spirocyclic compounds like N'-cyclopentyl-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide has surged due to their versatility in medicinal chemistry. Researchers are particularly intrigued by their ability to mimic natural product scaffolds, a trend aligned with the growing focus on bioinspired synthesis and sustainable chemistry. This compound's spirocyclic structure offers conformational rigidity, a feature highly sought after in the development of targeted therapeutics and high-performance materials.

The synthesis of CAS No. 941995-93-3 involves multi-step organic transformations, often leveraging cyclization and amide coupling strategies. Its dioxaspiro component is particularly noteworthy, as it imparts stability under physiological conditions, a key consideration for drug delivery systems. This aligns with current industry trends, where controlled release and biocompatibility are top priorities for innovation.

From an analytical perspective, N'-cyclopentyl-N-({1,4-dioxaspiro4.5decan-2-yl}methyl)ethanediamide exhibits predictable fragmentation patterns in mass spectrometry, facilitating its identification in complex mixtures. Its lipophilic nature, attributed to the cyclopentyl group, also makes it a candidate for studies on membrane permeability—a hot topic in ADME (Absorption, Distribution, Metabolism, Excretion) research. These properties are frequently queried in scientific databases, reflecting the compound's relevance in preclinical development.

Beyond pharmaceuticals, this compound's spirocyclic ether functionality has potential applications in polymer chemistry. Its rigid structure could serve as a building block for high-temperature-resistant polymers, a niche but rapidly growing field driven by demands in aerospace and electronics. Searches for heat-resistant materials and advanced polymer additives often intersect with discussions about such structurally unique molecules.

In summary, CAS No. 941995-93-3 represents a compelling case study in the intersection of structural complexity and functional utility. Its design principles resonate with contemporary themes like molecular diversity and property-driven synthesis, which dominate modern organic chemistry literature. As research continues to explore its full potential, this compound is poised to remain a focal point in both academic and industrial settings.